Cas no 19231-06-2 (Bis(4-methoxyphenyl)iodonium bromide)

Bis(4-methoxyphenyl)iodonium bromide is an iodonium salt widely utilized in organic synthesis and photopolymerization applications. Its key advantages include high reactivity as a photoinitiator, particularly in cationic polymerization processes, where it facilitates efficient crosslinking under UV irradiation. The methoxy substituents enhance solubility in organic solvents, improving its compatibility with various resin systems. This compound also exhibits excellent thermal stability, making it suitable for applications requiring controlled initiation. Its well-defined decomposition profile ensures predictable performance in advanced material formulations, such as coatings, adhesives, and electronics. The bromide counterion further contributes to its versatility in synthetic chemistry, enabling selective functionalization reactions.
Bis(4-methoxyphenyl)iodonium bromide structure
19231-06-2 structure
Product Name:Bis(4-methoxyphenyl)iodonium bromide
CAS No:19231-06-2
MF:C14H14BrIO2
MW:421.068235874176
MDL:MFCD00031571
CID:172468
PubChem ID:3015049
Update Time:2025-11-07

Bis(4-methoxyphenyl)iodonium bromide Chemical and Physical Properties

Names and Identifiers

    • Iodonium,bis(4-methoxyphenyl)-, bromide (1:1)
    • bis(4-methoxyphenyl)iodanium,bromide
    • Di(p-anisyl)iodonium Bromide
    • 4,4'-dimethoxydiphenyliodonium bromide
    • 4,4'-dimethoxy-diphenyliodonium bromide
    • AC1MI0JR
    • AC1Q1RCT
    • bis-(4-methoxy-phenyl)-iodonium , bromide
    • bis(4-methoxyphenyl)iodonium bromide
    • bis-(4-methoxyphenyl)iodonium bromide
    • Bis-(4-methoxy-phenyl)-jodonium, Bromid
    • CTK8H4330
    • di(4-methoxyphenyl)iodonium bromide
    • EINECS 242-899-4
    • Bis(p-anisyl) iodoniumbromide salt
    • bis(4-methoxyphenyl)iodanium bromide
    • Iodonium, bis(4-methoxyphenyl)-, bromide
    • AK316675
    • Iodonium, bis(4-methoxyphenyl)-, bromide (1:1)
    • DTXSID80940894
    • Bis(4-methoxyphenyl)iodoniumbromide
    • SY073878
    • MFCD00031571
    • bis(4-methoxyphenyl)iodanium;bromide
    • NS00047693
    • Iodonium,bis(4-methoxyphenyl)-,bromide(1:1)
    • AKOS024431193
    • A853768
    • 19231-06-2
    • SCHEMBL8745388
    • Bis(4-Methoxyphenyl)-Iodonium Bromide (1:1)
    • Bis(4-Methoxy Phenyl)Iodonium Bromide
    • C14H14BrIO2
    • s11873
    • AS-10705
    • YDSNSDXMWRVLLI-UHFFFAOYSA-M
    • Bis(p-methoxyphenyl)iodonium bromide
    • DB-100910
    • Bis(4-methoxyphenyl)iodonium Bromide; Bis(p-anisyl)iodonium Bromide; NSC 141350; p,p'-Dimethoxydiphenyliodonium Bromide
    • Bis(4-methoxyphenyl)iodonium bromide
    • MDL: MFCD00031571
    • Inchi: 1S/C14H14IO2.BrH/c1-16-13-7-3-11(4-8-13)15-12-5-9-14(17-2)10-6-12;/h3-10H,1-2H3;1H/q+1;/p-1
    • InChI Key: YDSNSDXMWRVLLI-UHFFFAOYSA-M
    • SMILES: [I+](C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC.[Br-]

Computed Properties

  • Exact Mass: 405.8121
  • Monoisotopic Mass: 419.922185
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 18.46

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Additional information on Bis(4-methoxyphenyl)iodonium bromide

Comprehensive Overview of Bis(4-methoxyphenyl)iodonium bromide (CAS No. 19231-06-2): Properties, Applications, and Industry Insights

Bis(4-methoxyphenyl)iodonium bromide (CAS No. 19231-06-2) is a specialized organic compound belonging to the iodonium salt family. Its unique chemical structure, featuring two 4-methoxyphenyl groups bonded to an iodine cation with a bromide counterion, makes it a valuable reagent in synthetic chemistry and materials science. Researchers and manufacturers increasingly seek this compound for its role in photoinitiation, polymerization, and advanced material synthesis, aligning with trends in sustainable chemistry and high-performance material development.

The compound's iodonium core contributes to its exceptional reactivity, particularly in light-induced reactions. This property has driven interest in Bis(4-methoxyphenyl)iodonium bromide as a photoacid generator (PAG), a topic frequently searched in relation to photoresist technologies and 3D printing materials. Recent studies highlight its efficiency in initiating cationic polymerization under UV exposure, answering common queries about "eco-friendly alternatives to traditional initiators" in polymer science.

From a molecular perspective, the methoxy substituents enhance the compound's solubility in organic solvents while stabilizing the iodonium center. This dual functionality addresses frequent search terms like "solvent-compatible photoinitiators" and "stable iodonium salts." Analytical data shows optimal performance in aprotic solvents, with thermal stability up to 150°C—key information for formulators exploring "high-temperature compatible photoinitiators."

Industry applications of CAS 19231-06-2 span multiple cutting-edge fields. In electronics, it serves as a critical component in photo-patternable materials, responding to growing searches about "next-gen PCB fabrication." The compound's ability to generate acids upon irradiation makes it indispensable for creating microelectronic patterns, with recent patents highlighting improved resolution compared to conventional systems. Material scientists also utilize it in hybrid polymer development, a hot topic in academic literature and industrial R&D forums.

Quality specifications for Bis(4-methoxyphenyl)iodonium bromide typically include ≥98% purity with controlled moisture content, addressing laboratory purchasers' frequent concerns about "reagent-grade iodonium salts." Proper storage conditions (ambient temperature, desiccated environment) align with common questions regarding "handling sensitive photoinitiators." Leading suppliers now provide technical bulletins detailing HPLC chromatograms and UV-Vis spectra—information highly valued by quality-conscious researchers.

Emerging research directions demonstrate the compound's potential in green chemistry applications. Recent publications explore its use in visible-light-mediated transformations, tapping into the popular search trend of "sustainable photochemistry." The methoxy groups' electron-donating properties enable reactions at lower energy inputs, answering frequent queries about "energy-efficient catalytic systems." This positions 19231-06-2 as a candidate for meeting industry demands for environmentally benign processes.

Synthetic methodologies for iodonium salt preparation continue to evolve, with improved yields reported via oxidative iodination routes. These advancements respond to persistent searches for "high-yield iodonium synthesis" and "scalable PAG production." Process chemists emphasize the importance of controlling bromide content—a key parameter affecting performance in end-use applications that frequently appears in technical discussions.

Regulatory and safety profiles of Bis(4-methoxyphenyl)iodonium bromide show compliance with major chemical inventories, addressing compliance officers' common questions about "REACH-listed photoinitiators." While not classified as hazardous under standard protocols, proper handling procedures (including UV-protective equipment) mirror best practices for photosensitive compounds—a crucial consideration for laboratory safety officers researching "safe photoacid generator handling."

The commercial landscape for CAS 19231-06-2 reflects growing demand from Asia-Pacific electronics manufacturers and European specialty chemical producers. Market analysts note increased inquiries about "reliable iodonium salt suppliers" and "custom synthesis options," particularly for applications requiring tailored purity grades. Current price trends correlate with raw material availability for 4-methoxyiodobenzene precursors, a connection often explored in procurement strategy discussions.

Future prospects for this compound appear promising, with patent analysis revealing novel applications in bioactive material fabrication and smart coatings—two rapidly growing sectors frequently searched alongside "advanced functional materials." Research consortiums are investigating modified derivatives with enhanced properties, responding to the persistent question of "next-generation iodonium photoinitiators" in academic and industrial forums alike.

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